Cas no 2171716-76-8 (2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid)

• Product Name: 2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid
• CAS No: 2171716-76-8
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 5907357
• PubChem ID: 165585009
• Update Time: 2025-05-23

2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid
• EN300-1628624
• 2171716-76-8

• Inchi： 1S/C7H12O4S/c8-5(6(9)10)7(11)1-3-12-4-2-7/h5,8,11H,1-4H2,(H,9,10)
• InChI Key： UXBUEDJQKNDHNA-UHFFFAOYSA-N
• SMILES： S1CCC(C(C(=O)O)O)(CC1)O

Computed Properties

• Exact Mass: 192.04563003g/mol
• Monoisotopic Mass: 192.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 103Ų

Additional information on 2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid

Comprehensive Analysis of 2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid (CAS No. 2171716-76-8): Properties, Applications, and Industry Trends

The compound 2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid (CAS No. 2171716-76-8) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This hydroxythian derivative belongs to a class of sulfur-containing carboxylic acids, which are increasingly studied for their bioactive properties. Its molecular structure combines a thiane ring with hydroxy and carboxylic acid functional groups, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing demand for sulfur-based heterocycles like 4-hydroxythian derivatives in drug discovery. Researchers are particularly interested in their role as enzyme inhibitors and metabolic modulators. The presence of both hydroxyl groups and a carboxylic acid moiety in 2171716-76-8 enables diverse hydrogen bonding interactions, a property frequently exploited in structure-activity relationship (SAR) studies for neurological and anti-inflammatory targets.

From a synthetic chemistry perspective, 2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid serves as a valuable building block for chiral synthesis. Its stereocenter at the 2-position allows for the creation of enantiomerically pure compounds, addressing the pharmaceutical industry's need for single-isomer drugs. This aligns with current FDA guidelines emphasizing chiral purity in active pharmaceutical ingredients (APIs).

The compound's water solubility (enhanced by its polar functional groups) and moderate lipophilicity (contributed by the thiane ring) make it particularly interesting for drug formulation scientists. These properties are frequently searched in relation to bioavailability enhancement strategies, a hot topic in pharmacokinetic optimization. Computational chemistry studies suggest potential for blood-brain barrier penetration, though experimental validation is ongoing.

In material science applications, the chelating ability of 2171716-76-8 has been explored for metal ion coordination in catalytic systems. The compound's bidentate ligand characteristics (through its hydroxy and carboxylate groups) show promise in creating novel transition metal complexes. This connects to trending research in green chemistry and sustainable catalysis.

Analytical characterization of 2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid typically involves HPLC-MS for purity assessment and NMR spectroscopy (particularly 1H-13C HSQC) for structural confirmation. These techniques are crucial for quality control in GMP-compliant synthesis, a frequent search topic among process chemists.

The safety profile of CAS 2171716-76-8 remains under investigation, with preliminary studies indicating good stability under standard laboratory conditions. Proper handling should follow general protocols for organic acids, including the use of PPE and fume hoods - common concerns in laboratory safety searches.

Looking ahead, the development of scalable synthetic routes for hydroxythian derivatives like 2171716-76-8 represents an active area of research. Recent patent literature suggests growing interest in continuous flow chemistry approaches for such compounds, addressing industry needs for process intensification and cost-effective manufacturing.

Environmental fate studies of 2-hydroxy-2-(4-hydroxythian-4-yl)acetic acid are limited but important, given increasing regulatory focus on API degradation products. The compound's potential biodegradability (suggested by its hydrophilic nature) makes it an interesting case study in green pharmaceutical chemistry.

For researchers sourcing CAS 2171716-76-8, analytical standards are becoming more available from specialty chemical suppliers. The compound's storage stability (typically recommended at 2-8°C under inert atmosphere) and handling considerations are frequently queried topics in chemical procurement discussions.